2-Methyl-5-[(e)-phenyldiazenyl]pyrimidine-4,6-diamine

• IUPAC Name: 2-methyl-5-phenyldiazenylpyrimidine-4,6-diamine
• InChI: InChI=1S/C11H12N6/c1-7-14-10(12)9(11(13)15-7)17-16-8-5-3-2-4-6-8/h2-6H,1H3,(H4,12,13,14,15)
• InChI Key: BEFUMGOCHNLNSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)N)N=NC2=CC=CC=C2)N
• Molecular Formula: C11H12N6
• DSSTOX Substance ID: DTXSID20283075
• Molecular Weight: 228.25 g/mol
• CAS No.: 5473-05-2

Description

2-Methyl-5-[(e)-phenyldiazenyl]pyrimidine-4,6-diamine, commonly referred to as 2M5PPD, is an organic compound that has been used in a variety of scientific applications. It is a colorless solid that has a slightly fishy odor and is soluble in water, alcohols, and other organic solvents. 2M5PPD is a versatile compound with a wide range of potential applications, from medical research to industrial applications.

Scientific Research Applications

• Antiviral Activity

  • 2,4-Diamino-6-hydroxypyrimidines, a category to which 2-Methyl-5-[(e)-phenyldiazenyl]pyrimidine-4,6-diamine belongs, were found to inhibit retrovirus replication in cell culture, demonstrating potential antiviral applications. The derivatives showed significant inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity (Hocková et al., 2003).

• Optical and Thermal Properties in Polyimides

  • Studies involving diamine monomers related to this compound, when reacted with aromatic dianhydrides, resulted in heterocyclic polyimides with outstanding optical properties, high glass transition temperatures, and thermal stability. These polyimides were used in applications requiring transparent materials (Wang et al., 2015).

• Antibacterial Applications

  • Phenylthiazole and phenylthiophene pyrimidindiamine derivatives, structurally related to this compound, demonstrated potent antibacterial activities. These compounds disrupted bacterial cell membranes, showing potential as alternatives to conventional antibiotics (Fan et al., 2020).

• Use in Dyes for Polyester Fabrics

  • Pyrimido[1',2':1,5]pyrazolo[3,4-c]pyridazine-6,8-diamine derivatives, related to this compound, were effectively used as disperse dyes on polyester fabrics, demonstrating varying hues and strong fastness properties (Deeb et al., 2014).

• Fluorescent Chemosensors

  • Diamine monomers incorporating a pyridine group, akin to this compound, were used to develop poly(pyridine-imide) films. These films exhibited fluorescence upon protonation, indicating their potential use as fluorescent acid chemosensors (Wang et al., 2008).

Future Directions

The future directions for the study and application of “2-Methyl-5-[(e)-phenyldiazenyl]pyrimidine-4,6-diamine” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications in various fields such as medicine and biology.